Cas no 1540777-83-0 (5-Methylbenzo[d]oxazole-2-isocyanate)

• Product Name: 5-Methylbenzo[d]oxazole-2-isocyanate
• CAS No: 1540777-83-0
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4818470
• Update Time: 2025-05-22

5-Methylbenzo[d]oxazole-2-isocyanate Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]oxazole-2-isocyanate

• Inchi： 1S/C9H6N2O2/c1-6-2-3-8-7(4-6)11-9(13-8)10-5-12/h2-4H,1H3
• InChI Key： IYBQGFQCCRFCBC-UHFFFAOYSA-N
• SMILES： O1C(N=C=O)=NC2C=C(C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Methylbenzo[d]oxazole-2-isocyanate

5-Methylbenzo[d]oxazole-2-isocyanate: A Comprehensive Overview

5-Methylbenzo[d]oxazole-2-isocyanate, also known by its CAS number 1540777-83-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of isocyanates, which are widely used in polymer chemistry, materials science, and pharmaceuticals. The structure of 5-Methylbenzo[d]oxazole-2-isocyanate consists of a benzo[d]oxazole ring system substituted with a methyl group at the 5-position and an isocyanate group at the 2-position. This unique combination of functional groups makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The benzo[d]oxazole moiety is a heterocyclic aromatic system that exhibits interesting electronic properties due to the conjugation between the oxygen atom and the aromatic ring. The presence of the methyl group at the 5-position introduces steric effects and modulates the electronic environment of the molecule, making it more reactive under certain conditions. The isocyanate group, on the other hand, is highly reactive and can undergo nucleophilic addition reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. This reactivity makes 5-Methylbenzo[d]oxazole-2-isocyanate an ideal building block for constructing complex molecules with tailored properties.

Recent studies have highlighted the potential of 5-Methylbenzo[d]oxazole-2-isocyanate in the development of advanced polymers. Researchers have demonstrated that this compound can be used as a monomer in polyurethane synthesis, leading to materials with improved mechanical properties and thermal stability. For instance, a study published in 2023 explored the use of this compound in synthesizing high-performance polyurethanes for aerospace applications. The results showed that incorporating 5-Methylbenzo[d]oxazole-2-isocyanate into polyurethane formulations significantly enhanced their tensile strength and resistance to high temperatures.

In addition to its role in polymer chemistry, 5-Methylbenzo[d]oxazole-2-isocyanate has also found applications in drug design. The benzo[d]oxazole ring system is known for its ability to act as a scaffold for bioactive molecules. By attaching various functional groups to this scaffold, chemists can create compounds with potential therapeutic effects. For example, recent research has focused on using this compound as a precursor for designing inhibitors of certain enzymes involved in cancer progression. Preliminary results indicate that derivatives of 5-Methylbenzo[d]oxazole-2-isocyanate exhibit promising anti-cancer activity in vitro.

The synthesis of 5-Methylbenzo[d]oxazole-2-isocyanate typically involves multi-step organic reactions. One common approach involves the oxidation of an appropriate amine derivative followed by cyclization to form the benzo[d]oxazole ring. The introduction of the methyl group and the isocyanate functionality requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The properties of 5-Methylbenzo[d]oxazole-2-isocyanate make it a valuable tool in both academic research and industrial applications. Its ability to undergo diverse chemical transformations allows chemists to explore new avenues in material science and pharmacology. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in developing innovative solutions across various industries.